Cas no 2172584-90-4 ({1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)
{1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- {1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
- EN300-1596972
- 2172584-90-4
- {[1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
-
- Inchi: 1S/C15H30N4/c1-5-6-7-8-11-19-15(10-9-13(2)3)14(12-16-4)17-18-19/h13,16H,5-12H2,1-4H3
- InChI Key: QKOSQWZMBIEQMU-UHFFFAOYSA-N
- SMILES: N1(CCCCCC)C(=C(CNC)N=N1)CCC(C)C
Computed Properties
- Exact Mass: 266.24704697g/mol
- Monoisotopic Mass: 266.24704697g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 42.7Ų
{1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1596972-0.05g |
{[1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172584-90-4 | 0.05g |
$1573.0 | 2023-06-04 | ||
| Enamine | EN300-1596972-0.1g |
{[1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172584-90-4 | 0.1g |
$1648.0 | 2023-06-04 | ||
| Enamine | EN300-1596972-0.25g |
{[1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172584-90-4 | 0.25g |
$1723.0 | 2023-06-04 | ||
| Enamine | EN300-1596972-0.5g |
{[1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172584-90-4 | 0.5g |
$1797.0 | 2023-06-04 | ||
| Enamine | EN300-1596972-1.0g |
{[1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172584-90-4 | 1g |
$1872.0 | 2023-06-04 | ||
| Enamine | EN300-1596972-2.5g |
{[1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172584-90-4 | 2.5g |
$3670.0 | 2023-06-04 | ||
| Enamine | EN300-1596972-5.0g |
{[1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172584-90-4 | 5g |
$5429.0 | 2023-06-04 | ||
| Enamine | EN300-1596972-10.0g |
{[1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172584-90-4 | 10g |
$8049.0 | 2023-06-04 | ||
| Enamine | EN300-1596972-50mg |
{[1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172584-90-4 | 50mg |
$1573.0 | 2023-09-23 | ||
| Enamine | EN300-1596972-100mg |
{[1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine |
2172584-90-4 | 100mg |
$1648.0 | 2023-09-23 |
{1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on {1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
Introduction to {1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine and Its Applications in Modern Chemical Biology
{1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, with the CAS number 2172584-90-4, is a compound of significant interest in the field of chemical biology. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug discovery and molecular research. The unique combination of a hexyl chain, a 3-methylbutyl group, and a 1H-1,2,3-triazol-4-ylmethyl moiety contributes to its distinct chemical properties and biological activities.
The compound's structure is meticulously designed to interact with biological targets in a specific manner. The hexyl chain enhances lipophilicity, facilitating cellular uptake, while the 3-methylbutyl group adds steric bulk, influencing binding affinity. The presence of the 1H-1,2,3-triazol-4-ylmethyl group introduces a heterocyclic core known for its stability and versatility in medicinal chemistry. This architectural design makes {1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine a promising candidate for further exploration.
Recent research has highlighted the compound's potential in modulating biological pathways relevant to neurological disorders. Studies indicate that the molecule may interact with specific receptors and enzymes involved in neurodegenerative diseases. The triazol ring, in particular, has been shown to exhibit inhibitory effects on certain enzymes associated with inflammation and oxidative stress—key factors in conditions such as Alzheimer's and Parkinson's disease. These findings underscore the importance of {1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine as a lead compound for developing novel therapeutic strategies.
In addition to its neurological applications, {1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has shown promise in anti-inflammatory research. Preclinical studies have demonstrated its ability to suppress pro-inflammatory cytokine production by interacting with immune cell receptors. The compound's ability to modulate these pathways without significant side effects makes it an attractive option for further development. Researchers are particularly interested in its potential to treat chronic inflammatory conditions by targeting key molecular mechanisms.
The synthesis of {1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine presents unique challenges due to its complex structure. However, advancements in synthetic methodologies have made it more accessible for large-scale production. Techniques such as multi-step organic synthesis and catalytic processes have been employed to ensure high yield and purity. These improvements have enabled researchers to conduct more extensive studies on the compound's properties and applications.
The pharmacokinetic profile of {1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is another area of active investigation. Studies have shown that the compound exhibits good bioavailability and stability under physiological conditions. Its favorable pharmacokinetic properties suggest that it could be suitable for oral administration or other routes of delivery. This aspect is crucial for developing effective pharmaceutical formulations that can be easily administered to patients.
Future research directions include exploring the compound's interactions with other biological targets and its potential role in combinatorial therapies. By understanding how {1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine interacts with various molecules within the cell, scientists can identify new therapeutic opportunities. Additionally, combining it with other compounds may enhance its efficacy while minimizing potential side effects—a strategy that has shown promise in treating complex diseases.
The development of {1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylylmethy}l(methy}l)amine also aligns with broader trends in chemical biology towards designing molecules with precise targeting capabilities. The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process by allowing researchers to predict and validate molecular interactions more efficiently. These tools are essential for optimizing the compound's structure and function before moving into clinical trials.
In conclusion,{ 21725849004 } represents a significant advancement in chemical biology with its unique structure and multifaceted applications{ . Its potential roles in treating neurological disorders{ , chronic inflammatory conditions{ , and other diseases make it a valuable subject of study{ . As research continues{ , we can expect further insights into its mechanisms of action{ , pharmacological properties{ , and therapeutic potential{ . These developments will not only contribute to our understanding of disease processes but also pave the way for novel treatments that improve patient outcomes{ .
2172584-90-4 ({1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)